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Compound of Interest |

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine
Cat. No.: B12970111
Get Quote

Application Note: Analytical Characterization of 1-(4-Chlorophenyl)pentan-1-amine

-Butyl-4-chlorobenzylamine Target Audience: Forensic Chemists, Medicinal Chemists,
Toxicology Researchers

Executive Summary & Scientific Context

1-(4-Chlorophenyl)pentan-1-amine (CAS 91428-38-5), also known as

-butyl-4-chlorobenzylamine, is a structural homolog of the neurotoxin 4-chloroamphetamine (4-
CA). It belongs to the class of ring-substituted

-alkylbenzylamines. In drug development and forensic analysis, this compound represents a
critical analyte due to its structural similarity to controlled phenethylamines and cathinones.

This guide provides a definitive protocol for its characterization, distinguishing it from isobaric
isomers (e.g., N-propyl-4-chlorophenethylamine) through specific fragmentation patterns and
magnetic resonance signatures.

Safety Warning: As a halogenated amphetamine analog, this compound should be handled as
a potential neurotoxin and serotonin releasing agent. All protocols require fume hood extraction
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and full PPE.

Physicochemical Profile

Property Value | Descriptor

IUPAC Name 1-(4-Chlorophenyl)pentan-1-amine

Common Name -Butyl-4-chlorobenzylamine

CAS Number 91428-38-5

Molecular Formula

Molecular Weight 197.70 g/mol
Exact Mass 197.0971 (monoisotopic)
pKa (Calc.) ~9.5 (Typical for primary benzylic amines)

Soluble in MeOH, EtOH, DMSO,
Solubility
; Insoluble in water (free base)

Method A: Gas Chromatography-Mass Spectrometry
(GC-MS)[2]

Rationale: GC-MS is the primary screening tool. For primary amines, derivatization is
recommended to improve peak shape and prevent thermal degradation, though direct injection
is possible.

Experimental Parameters
e Instrument: Agilent 7890B/5977B MSD (or equivalent).

e Column: HP-5ms Ultra Inert (30 m x 0.25 mm x 0.25 pm).
e Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

¢ Inlet: Splitless mode, 250°C.
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e Oven Program: 60°C (1 min)
20°C/min
280°C (hold 5 min).

« lonization: Electron Impact (El), 70 eV.[1]

Fragmentation Analysis (EI-MS)

The mass spectrum is dominated by

-cleavage, a predictable mechanism for
-substituted amines.

e Molecular lon (

): m/z 197 (weak). Chlorine isotope signature visible (3:1 ratio at m/z 197/199).

o Base Peak (m/z 140): Formed by the loss of the butyl chain (

, mass 57). The charge is retained on the resonance-stabilized benzylic iminium ion.

o Diagnostic Value: This peak (m/z 140/142) distinguishes this molecule from its isomer 4-
chloro-N-propylphenethylamine, which would fragment via

-cleavage to yield m/z 154 or m/z 44 depending on substitution.

e Minor Peak (m/z 86): Loss of the 4-chlorophenyl radical.

Fragmentation Pathway Diagram
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Figure 1: EI-MS Fragmentation pathway showing the dominant formation of the m/z 140
benzylic iminium ion.

Method B: Nuclear Magnetic Resonance ( H-NMR)

Rationale: NMR provides unambiguous structural confirmation, specifically verifying the
position of the amine and the length of the alkyl chain.

Sample Preparation

¢ Solvent:

(Deuterochloroform) or

¢ Concentration: 10 mg/mL.

+ Reference: TMS (0.00 ppm).
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Spectral Assignment (, 400 MHz)
Shift (
Position Multiplicity Integration
ppm)

Assignment
Logic

) 4-Chlorophenyl
Ar-H 7.25-7.35 Multiplet (AABB")  4H ]
ring symmetry.

Benzylic methine

roton.
CH-NH 3.85-3.95 Triplet (t) 1H proter
Deshielded by

Ring + N.

Exchangeable
NH _ amine protons
1.40-1.80 Broad Singlet 2H . . .

(shift varies with

conc.).

Methylene
-CH 1.60-1.75 Multiplet 2H adjacent to the
chiral center.

) Remaining chain
-CH 1.20-1.40 Multiplet 4H
methylenes.

Terminal methyl
0.85-0.90 Triplet (t) 3H group of the

pentyl chain.

Terminal CH

Critical Distinction: The triplet at ~3.9 ppm is diagnostic for the

-substituted benzylamine structure. A phenethylamine isomer (amine at terminal carbon) would
show a triplet at ~2.8-3.0 ppm for the

group.

Method C: Infrared Spectroscopy (FTIR-ATR)

Rationale: Rapid intake screening for solid samples.

e Amine Stretches (
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): Two weak bands at 3300-3400
(Primary amine doublet).

Aromatic C-H: Weak stretches >3000

Alkyl C-H: Strong bands at 2850-2960

Aromatic Ring Breathing: 1490

and 1590

C-ClI Stretch: Strong characteristic band at 1080-1095

(Para-substituted chlorobenzene).

Out-of-plane Bending: ~820

(Indicative of para-substitution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [analytical methods for 1-(4-Chlorophenyl)pentan-1-
amine characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12970111/docs#analytical-methods-for-1-4-
chlorophenyl-pentan-1-amine-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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